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Compound of Interest

Compound Name: ZG1077

Cat. No.: B12404954

Disclaimer: This document provides essential safety and logistical information for the handling
and disposal of ZG1077 based on general laboratory safety principles for potent research
chemicals. ZG1077 is identified as a covalent KRAS G12C inhibitor for research use.[1][2][3]
The information herein is intended to supplement, not replace, the official Safety Data Sheet
(SDS) provided by the manufacturer. Always consult the official SDS and your institution's
Environmental Health and Safety (EHS) office before handling or disposing of this compound.

Immediate Safety and Operational Plan

ZG1077 is a potent bioactive compound that requires careful handling to ensure personnel
safety and environmental protection. Adherence to standard laboratory safety protocols for
hazardous chemicals is mandatory.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield must be worn.
o Hand Protection: Chemically resistant gloves (e.g., nitrile) are required.
o Body Protection: A laboratory coat must be worn at all times.

Emergency First Aid Procedures: In the event of accidental exposure, follow these immediate
first aid measures, which are standard for handling potent chemical compounds[4]:
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Exposure Route First Aid Procedure

Immediately wash the affected area with soap
Skin Contact and copious amounts of water. Remove

contaminated clothing.

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower

eyelids. Seek immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with
) water and seek immediate medical attention.
Ingestion . :
Never give anything by mouth to an

unconscious person.

ZG1077 Chemical and Physical Properties

Below is a summary of the available quantitative data for ZG1077.

Property Value

Chemical Formula Cs3H33F2NsOsS[1][2]

Molecular Weight 649.71 g/mol [1][2]

CAS Number 2670380-82-0[1][2]

Storage (Powder) 2 years at -20°C[2]

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C[2]

Step-by-Step Disposal Procedures for ZG1077

The disposal of ZG1077 and its contaminated materials must be managed as hazardous
chemical waste. Adherence to local, state, and federal regulations is essential. Do not dispose
of ZG1077 down the drain or in regular trash.
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Experimental Protocol for Waste Segregation and Disposal:
o Waste Segregation:
o Do not mix ZG1077 waste with non-hazardous materials.

o Solid Waste: Collect all solid waste contaminated with ZG1077 (e.g., gloves, pipette tips,
empty vials, absorbent paper) in a designated, leak-proof, and clearly labeled hazardous
waste container.

o Liquid Waste: Collect all liquid waste containing ZG1077 (e.g., unused solutions,
contaminated solvents) in a separate, sealed, and chemically resistant hazardous waste
container.

o Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "ZG1077," and the CAS number "2670380-82-0".

o Include the date when the waste was first added to the container.
o Storage of Waste:

o Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from general lab traffic.

o Ensure the storage area has secondary containment to prevent spills.
o Consult your institution's EHS office for specific storage time limits.
e Arranging for Pickup:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Provide them with all necessary information about the waste stream.

ZG1077 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of ZG1077.

ZG1077 Disposal Workflow
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Caption: Workflow for the safe segregation and disposal of ZG1077 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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